Cas no 84813-80-9 (Me esteer-Hypocretenoic acid)

Me esteer-Hypocretenoic acid structure
Me esteer-Hypocretenoic acid structure
Product name:Me esteer-Hypocretenoic acid
CAS No:84813-80-9
MF:C16H20O4
MW:276.328
CID:2042559

Me esteer-Hypocretenoic acid Chemical and Physical Properties

Names and Identifiers

    • Me esteer-Hypocretenoic acid
    • methyl hypocretenoate
    • Inchi: InChI=1S/C16H20O4/c1-9-5-6-12(11(3)15(18)20-4)8-16(19)10(2)7-13(17)14(9)16/h7,12,19H,3,5-6,8H2,1-2,4H3
    • InChI Key: LYUNLVGDPZGFCA-UHFFFAOYSA-N
    • SMILES: COC(=O)C(=C)C1CCC(C)=C2C(=O)C=C(C)C2(O)C1 |t:10,14|

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • XLogP3: 0.789

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